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Chemical Identification and Safety Data

The table below summarizes the identified information for titanium hydroxide, which is a common

precursor for synthesizing titanium dioxide nanoparticles [1] [2].

Property Details

Common Name Titanium hydroxide [3]

Synonym Tetrahydroxytitanium [4]

CAS Number 12651-23-9 [3] or 20338-08-3 [4]

Molecular Formula H₄O₄Ti [3] [4]

Appearance Information not available in search results

Hazard Classification Not classified (for Tetrahydroxytitanium) [4]
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Based on the general safety data sheet for tetrahydroxytitanium, the following guidelines are recommended

[4]:

Personal Protection: Wear tightly fitting safety goggles, chemical-impermeable gloves, and fire-
resistant, impervious clothing. If exposure limits are exceeded or irritation occurs, use a full-face

respirator.
Safe Handling: Handle in a well-ventilated place to avoid dust and aerosol formation. Use non-

sparking tools and take measures to prevent fire from electrostatic discharge.
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store separately

from foodstuff containers or incompatible materials.

First Aid and Spill Response

The following first aid measures are advised in case of accidental exposure [4]:

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing,

administer artificial respiration and seek immediate medical attention.
Skin Contact: Immediately remove contaminated clothing and wash the skin with soap and plenty of

water. Consult a doctor.
Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.
Spill Response: Avoid dust formation. Contain the spill and collect the material for disposal. Prevent

the chemical from entering drains or the environment.

Experimental Workflow: Biosynthesis

One study detailed a biosynthesis method for titanium dioxide nanoparticles using Bacillus mycoides and

titanyl hydroxide (TiO(OH)₂) as a precursor. The workflow for this specific synthesis is outlined below [1].
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Start: Prepare B. mycoides culture

Add Titanium Precursor
(Titanyl Hydroxide)

Incubate at 37°C
(Biosynthesis Reaction)

Lower Temperature to
20-25°C to Stop Reaction

Observe White Precipitate
(TiO₂ Nanoparticles Formed)

Purify and Wash
Nanoparticles

End: Resuspend in
Ultrapure Water

Click to download full resolution via product page

Important Limitations and Next Steps

Please be aware of the following critical limitations in the available data:

Limited Specificity: The safety data is for tetrahydroxytitanium and is not specific to the
nanoparticle form. The unique hazards of nanomaterials, such as enhanced reactivity and potential

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s592549?utm_src=pdf-body-img
https://www.smolecule.com/products/s592549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


for inhalation, may not be fully captured [5].

Lack of Detailed Toxicology: The safety data sheet states that data for acute toxicity, skin irritation,
and other toxicological endpoints are not available [4].

No Troubleshooting Guides: The search results did not contain the specific experimental issues or
detailed FAQs required for a comprehensive troubleshooting guide.

Given these limitations, I recommend you:

Consult Specialized Databases: For detailed toxicological information, search dedicated chemical
safety databases like PubChem or the NIOSH Pocket Guide to Chemical Hazards.

Review Literature on Nano-Safety: Look for scientific reviews on the safe handling of engineered
nanomaterials, which often provide risk assessments and control strategies that can be applied to

titanium hydroxide nanoparticles.
Apply General Nano-Principles: Until compound-specific data is found, adhere to standard

protocols for working with nanomaterials, including using engineering controls (fume hoods) and
avoiding inhalation and skin contact.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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